Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C12H17NO B8300165 3-(3-Methyl-2-butenyloxy)-benzylamine

3-(3-Methyl-2-butenyloxy)-benzylamine

Cat. No. B8300165
M. Wt: 191.27 g/mol
InChI Key: CXTSTVRGCCCVKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07932272B2

Procedure details

3-(3-Methyl-2-butenyloxy)-benzonitrile described in Preparation Example 133 (1.71 g, 10 mmol) was dissolved in tetrahydrofuran (20 mL), lithium aluminum hydride (0.57 g, 15 mmol) was added under stirring at room temperature, the solution was heated to 70° C., then stirring continued for 2 hours. The reaction solution was cooled on an ice bath, then, water (0.6 mL), an aqueous solution of 15% sodium hydroxide (0.6 mL) and water (1.8 mL) were added in this order, then, the solid was filtered, and washed with tetrahydrofuran (20 mL). The filtrate and the washings were combined, and dried over anhydrous sodium sulfate. The solvent was evaporated in vacuo, and the title compound (1.50 g, 8.52 mmol, 85.2%) was obtained as a colorless oil.
Name
3-(3-Methyl-2-butenyloxy)-benzonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 133
Quantity
1.71 g
Type
reactant
Reaction Step Two
Name
lithium aluminum hydride
Quantity
0.57 g
Type
reactant
Reaction Step Three
Name
water
Quantity
0.6 mL
Type
reactant
Reaction Step Four
Name
sodium hydroxide
Quantity
0.6 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
1.8 mL
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
title compound
Yield
85.2%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([CH3:14])=[CH:3][CH2:4][O:5][C:6]1[CH:7]=[C:8]([CH:11]=[CH:12][CH:13]=1)[C:9]#[N:10].[H-].[Al+3].[Li+].[H-].[H-].[H-].O.[OH-].[Na+]>O1CCCC1>[CH3:1][C:2]([CH3:14])=[CH:3][CH2:4][O:5][C:6]1[CH:7]=[C:8]([CH:11]=[CH:12][CH:13]=1)[CH2:9][NH2:10] |f:1.2.3.4.5.6,8.9|

Inputs

Step One
Name
3-(3-Methyl-2-butenyloxy)-benzonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=CCOC=1C=C(C#N)C=CC1)C
Step Two
[Compound]
Name
Example 133
Quantity
1.71 g
Type
reactant
Smiles
Step Three
Name
lithium aluminum hydride
Quantity
0.57 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Step Four
Name
water
Quantity
0.6 mL
Type
reactant
Smiles
O
Name
sodium hydroxide
Quantity
0.6 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
1.8 mL
Type
reactant
Smiles
O
Step Five
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the solution was heated to 70° C.
STIRRING
Type
STIRRING
Details
stirring
TEMPERATURE
Type
TEMPERATURE
Details
The reaction solution was cooled on an ice bath
FILTRATION
Type
FILTRATION
Details
the solid was filtered
WASH
Type
WASH
Details
washed with tetrahydrofuran (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
CC(=CCOC=1C=C(CN)C=CC1)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 8.52 mmol
AMOUNT: MASS 1.5 g
YIELD: PERCENTYIELD 85.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.